Cas no 1795416-59-9 (3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795416-59-9
• MF: C₂₀H₂₆N₂O₄S
• MW: 390.496444225311
• CID: 5368494
• Update Time: 2025-07-09

3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C20H26N2O4S/c1-2-13-26-17-6-3-15(4-7-17)5-8-18(23)21-11-9-16(10-12-21)22-19(24)14-27-20(22)25/h3-4,6-7,16H,2,5,8-14H2,1H3
• InChI Key： PKNLOYIAEBJLKL-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)CCC3=CC=C(OCCC)C=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795416-59-9): Structure, Applications, and Research Insights

3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795416-59-9) is a chemically synthesized organic compound featuring a unique molecular architecture combining a piperidine core, a thiazolidine-2,4-dione moiety, and a 4-propoxyphenyl side chain. This structural complexity positions it as a promising candidate for pharmaceutical research, particularly in the development of targeted therapies for metabolic and inflammatory disorders. Its CAS number 1795416-59-9 serves as a critical identifier for researchers investigating its pharmacokinetics and synthetic pathways.

The compound’s thiazolidine-2,4-dione group is a hallmark of bioactive molecules, often associated with PPAR (peroxisome proliferator-activated receptor) modulation—a hot topic in drug discovery for diabetes and obesity. Recent studies highlight the growing demand for small-molecule modulators of metabolic pathways, making 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione a subject of interest in AI-driven drug design and high-throughput screening platforms. Researchers frequently search for "novel PPAR agonists 2024" or "thiazolidinedione derivatives for metabolic syndrome," aligning with this compound’s potential applications.

From a synthetic chemistry perspective, the incorporation of a 4-propoxyphenyl group enhances the compound’s lipophilicity, potentially improving membrane permeability—a key factor in bioavailability optimization. This attribute is crucial for addressing trending queries like "how to improve drug absorption rates" or "structure-activity relationship (SAR) of piperidine-based drugs." The compound’s CAS 1795416-59-9 is often cross-referenced in patents exploring GPR40/GPR120 agonists, reflecting its relevance in precision medicine trends.

In the context of green chemistry, the synthesis of 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione raises questions about solvent selection and catalytic efficiency. Search analytics reveal rising interest in "microwave-assisted synthesis of heterocyclic compounds" and "catalytic hydrogenation in drug intermediates," suggesting opportunities to align this compound’s production with sustainable practices. Its thiazolidine-2,4-dione scaffold also intersects with investigations into "ROS-scavenging molecules," a trending subtopic in anti-aging research.

Regulatory and safety profiles of CAS 1795416-59-9 are frequently queried in databases like PubChem and Reaxys. While not classified as hazardous, its piperidine-thiazolidinedione hybrid structure warrants rigorous ADMET (absorption, distribution, metabolism, excretion, toxicity) studies—a focal point for AI-powered predictive toxicology tools. This aligns with industry demands for "in silico toxicity prediction methods" and "fragment-based drug design 2024."

In summary, 3-[1-[3-(4-propoxyphenyl)propanoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione represents a multifaceted research tool bridging medicinal chemistry, computational biology, and process optimization. Its CAS number 1795416-59-9 anchors its identity in scientific literature, while its structural features respond to contemporary challenges in personalized therapeutics and sustainable synthesis.